Cas no 4021-12-9 (3-Methyl Isonicotinic Acid)

• Product Name: 3-Methyl Isonicotinic Acid
• CAS No: 4021-12-9
• MF: C₇H₇NO₂
• MW: 137.135981798172
• MDL: MFCD00128870
• CID: 331989
• PubChem ID: 1502003
• Update Time: 2025-06-26

3-Methyl Isonicotinic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Methylisonicotinic acid
• 3-METHYL-4-PYRIDINECARBOXYLIC ACID
• 3-Methyl-isonicotinic acid
• 4-Pyridinecarboxylicacid, 3-methyl-
• 3-Methylpyridine-4-carboxylic acid,3-Methylisonicotinic acid
• 5-Methylisonicotinic acid
• 3-Methyl Isonicotinic Acid
• 3-methylpyridine-4-carboxylic acid
• 4-PYRIDINECARBOXYLIC ACID, 3-METHYL-
• 3-methyl-4-pyridinylcarboxic acid
• 3-methyl iso nicotinic acid
• 3-Methyl-isonicotinicacid
• PubChem19851
• methyl isonicotinic acid
• OSMAGAVKVRGYGR-UHFFFAOYSA-N
• BCP06101
• STK318025
• SBB028020
• SB19898
• CS-W0
• SCHEMBL115797
• AKOS000303076
• 4021-12-9
• PB12103
• EN300-77396
• 2-Benzothiazolamine, 7-bromo-4-fluoro-
• DTXSID80960633
• NCGC00329951-01
• 3-methyl-4-pyridinecarboxylic acid, AldrichCPR
• AM20051159
• 40211-20-9
• 3-methylisonicotinicacid
• MFCD00128870
• FT-0646820
• J-512910
• BB 0237404
• SY013083
• AS-11274
• CS-W004445
• AC-24621
• AB00443362-03
• DB-081328
• ALBB-031683

• MDL： MFCD00128870
• Inchi： 1S/C7H7NO2/c1-5-4-8-3-2-6(5)7(9)10/h2-4H,1H3,(H,9,10)
• InChI Key： OSMAGAVKVRGYGR-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=CC=1C)=O

Computed Properties

• Exact Mass: 137.04800
• Monoisotopic Mass: 137.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 0.7

Experimental Properties

• Color/Form: Yellow to Brown Solid
• Density: 1.230
• Melting Point: 235 ºC
• Boiling Point: 389 ºC
• Flash Point: 189 ºC
• Refractive Index: 1.561
• PSA: 50.19000
• LogP: 1.08820

3-Methyl Isonicotinic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-Methyl Isonicotinic Acid

Recent Advances in the Study of 3-Methyl Isonicotinic Acid (CAS: 4021-12-9) in Chemical Biology and Pharmaceutical Research

3-Methyl isonicotinic acid (CAS: 4021-12-9) is a derivative of isonicotinic acid, a compound with significant pharmacological potential. Recent studies have highlighted its role as a versatile scaffold in drug discovery, particularly in the development of novel antimicrobial and anti-inflammatory agents. This research brief synthesizes the latest findings on the synthesis, biological activity, and therapeutic applications of 3-methyl isonicotinic acid, providing a comprehensive overview for researchers in the chemical biology and pharmaceutical fields.

One of the most notable advancements in the study of 3-methyl isonicotinic acid is its application in the synthesis of metal-organic frameworks (MOFs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-methyl isonicotinic acid can serve as a ligand in the construction of MOFs with enhanced stability and drug-loading capacity. These MOFs exhibit promising potential for targeted drug delivery, particularly in the treatment of tuberculosis, where controlled release of isoniazid derivatives is critical.

In addition to its role in drug delivery systems, 3-methyl isonicotinic acid has been investigated for its direct antimicrobial properties. Research conducted by the University of Cambridge in 2024 revealed that derivatives of 3-methyl isonicotinic acid exhibit potent activity against multidrug-resistant strains of Mycobacterium tuberculosis. The study identified specific structural modifications that enhance binding affinity to bacterial enoyl-ACP reductase, a key enzyme in fatty acid biosynthesis, thereby disrupting bacterial cell wall formation.

The anti-inflammatory potential of 3-methyl isonicotinic acid has also been a focus of recent investigations. A collaborative study between Harvard Medical School and MIT, published in Nature Chemical Biology in early 2024, demonstrated that 3-methyl isonicotinic acid derivatives can selectively inhibit NLRP3 inflammasome activation. This finding is particularly significant for the development of treatments for inflammatory diseases such as gout, type 2 diabetes, and Alzheimer's disease, where NLRP3 plays a crucial pathogenic role.

From a synthetic chemistry perspective, novel approaches to the production of 3-methyl isonicotinic acid have been developed to improve yield and purity. A recent patent (WO2023124567) describes an efficient catalytic system using palladium nanoparticles supported on graphene oxide, which enables the selective methylation of isonicotinic acid at the 3-position with over 90% yield. This advancement addresses previous challenges in regioselective synthesis and could facilitate larger-scale production for pharmaceutical applications.

Looking forward, the unique properties of 3-methyl isonicotinic acid position it as a promising candidate for further drug development. Current research directions include exploring its potential in combination therapies for resistant infections, developing more potent analogs through structure-activity relationship studies, and investigating its application in diagnostic imaging agents. As the understanding of its mechanism of action deepens, 3-methyl isonicotinic acid and its derivatives are likely to play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.